1-Butyn-3-yl radical

• CAS No.: 3315-42-2
• Molecular Formula: C4H5
• Molecular Weight: 53.08 g/mol
• InChI: InChI=1S/C4H5/c1-3-4-2/h1,4H,2H3
• InChI Key: ULVFVBQUCTUAPR-UHFFFAOYSA-N
• Canonical SMILES: C[CH]C#C

Description

The 1-butyn-3-yl radical (C₄H₅) is a transient carbon-centered radical with a linear structure featuring a triple bond between C1 and C2 and a radical site at C3 (HC≡C–CH₂–•). This species is of significant interest in astrochemistry and combustion chemistry due to its hypothesized role in hydrocarbon formation within the interstellar medium and planetary atmospheres . It is synthesized via pyrolysis of 3-bromo-1-butyne at 800–1200 K, followed by matrix-isolation Fourier-transform infrared (FTIR) spectroscopy for structural characterization . Computational studies using Gaussian 09 have corroborated its vibrational frequencies, confirming its spectral identity .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Radicals

Structural Isomers: 1-Butyn-3-yl vs. But-2-yn-1-yl Radical

• 1-Butyn-3-yl radical : Radical site at C3, triple bond between C1 and C2 (HC≡C–CH₂–•).
• But-2-yn-1-yl radical : Triple bond between C2 and C3, radical site at C1 (•CH₂–C≡C–CH₃).

Property	1-Butyn-3-yl Radical	But-2-yn-1-yl Radical
logP	0.844	0.844
CAS Registry Number	3315-42-2	82252-88-8
Reactivity	High (radical at tertiary C)	Moderate (radical at primary C)

Both isomers share identical hydrophobicity (logP = 0.844), suggesting similar solubility in organic matrices. However, the tertiary radical center in 1-butyn-3-yl confers greater stability compared to the primary radical in but-2-yn-1-yl, influencing their reactivity in polymerization or combustion processes .

Comparison with Saturated Radicals: 1-Butyl Radical

The 1-butyl radical (C₄H₉•, CAS 2492-36-6) is a saturated analog with a linear structure (CH₃–CH₂–CH₂–CH₂–•).

Property	1-Butyn-3-yl Radical	1-Butyl Radical
Molecular Formula	C₄H₅	C₄H₉
Molecular Weight	53.08 g/mol	57.11 g/mol
Synthesis	Pyrolysis of 3-bromo-1-butyne	Hydrogen abstraction from 1-butane
Applications	Astrochemistry	Combustion modeling

The 1-butyl radical is more stable due to the absence of a triple bond, enabling its detection in lower-temperature environments. Its saturated structure also reduces reactivity in radical-chain reactions compared to 1-butyn-3-yl .

Other C₄H₅ Isomers: CH₂CHCCH₂ Radical

The CH₂CHCCH₂ radical (1,3-butadien-2-yl) is an isomeric C₄H₅ species with conjugated double bonds. Photoionization studies reveal overlapping spectral contributions from 1-butyn-3-yl and CH₂CHCCH₂, complicating their differentiation in gas-phase analyses .

Property	1-Butyn-3-yl Radical	CH₂CHCCH₂ Radical
Structure	HC≡C–CH₂–•	CH₂=CH–C•–CH₂
Spectral Features	Distinct FTIR bands	Broad, unstructured peaks
Formation Pathways	Pyrolysis of bromoalkynes	Combustion of alkenes

The conjugated system in CH₂CHCCH₂ enhances resonance stabilization, whereas 1-butyn-3-yl’s triple bond localizes the radical, making it more reactive in interstellar hydrocarbon growth .

Q & A

Basic Question: What are the established methods for synthesizing the 1-butyn-3-yl radical in laboratory settings?

Methodological Answer:
The 1-butyn-3-yl radical (C₄H₅) is synthesized via pyrolysis of halogenated precursors under controlled conditions. For example, gas-phase pyrolysis of 3-bromo-1-butyne at 800–1200 K produces the radical, which is stabilized via matrix isolation in argon for spectroscopic analysis . Alternative precursors like 1-butyne have also been explored, though competing isomer formation (e.g., CH₃CCCH₂) necessitates rigorous temperature optimization . Post-pyrolysis, radicals are quenched in cryogenic matrices (e.g., argon at 10 K) to minimize recombination.

Basic Question: How is the 1-butyn-3-yl radical characterized experimentally?

Methodological Answer:
Matrix-isolation FTIR spectroscopy paired with computational validation (e.g., Gaussian 09 DFT calculations) is the gold standard. Experimental IR bands (e.g., C≡C stretch at ~2100 cm⁻¹ and CH bending modes) are matched to predicted vibrational frequencies to confirm radical identity . Discrepancies between observed and calculated spectra may indicate contamination by isomers or incomplete pyrolysis, requiring iterative refinement of precursor purity and reaction conditions .

Advanced Question: How can researchers differentiate the 1-butyn-3-yl radical from its C₄H₅ isomers in photoionization studies?

Methodological Answer:
Isomer differentiation relies on threshold photoelectron spectroscopy (TPES) and ionization energy (IE) measurements . For example, the 1-butyn-3-yl radical exhibits an IE of 7.966 ± 0.010 eV , distinct from the CH₃CCCH₂ isomer (7.93 ± 0.01 eV) . Spectral broadening in the 7.9–8.1 eV range may indicate contributions from multiple isomers, necessitating precursor-specific experiments (e.g., using 1-butyne vs. 2-butyne) to isolate dominant pathways .

Advanced Question: How should researchers address contradictions in spectral data when detecting the 1-butyn-3-yl radical?

Methodological Answer:
Contradictions often arise from co-formation of competing radicals (e.g., CH₂CHCCH₂) or matrix interference. To resolve this:

Perform isotopic labeling (e.g., deuterated precursors) to track specific vibrational modes.

Use time-resolved spectroscopy to monitor radical decay and identify transient species.

Cross-validate with ab initio calculations (e.g., CCSD(T)/cc-pVTZ) to assign overlapping bands .

Advanced Question: What computational methods best support experimental studies of the 1-butyn-3-yl radical?

Methodological Answer:
Density functional theory (DFT) with hybrid functionals (e.g., B3LYP/6-311++G(d,p)) predicts vibrational frequencies and ionization energies with <1% error relative to experimental data . For higher accuracy, coupled-cluster methods (CCSD(T)) are recommended to model electron correlation effects in ionization potential calculations. Researchers should explicitly include spin-orbit coupling in simulations of interstellar radical behavior .

Advanced Question: What experimental challenges arise when studying the 1-butyn-3-yl radical’s role in interstellar chemistry?

Methodological Answer:
Simulating interstellar medium (ISM) conditions requires ultra-high vacuum (<10⁻⁶ mbar) and cryogenic temperatures (≤20 K) to replicate low-density environments. Challenges include:

Radical stability : ISM lifetimes exceed lab-achievable timescales, necessitating indirect probes like rotational spectroscopy.

Isomer discrimination : ISM observations rely on radioastronomy data, which lacks resolution for structural isomers. Cross-referencing lab-derived IR/TPES data with astronomical surveys (e.g., ALMA) is critical .

Safety Considerations: What protocols are essential when handling precursors or derivatives of the 1-butyn-3-yl radical?

Methodological Answer:

• Precursor hazards : 3-bromo-1-butyne is toxic and flammable. Use fume hoods and explosion-proof equipment during pyrolysis.
• Radical quenching : Ensure argon matrices are maintained below 20 K to prevent radical recombination or side reactions.
• Personal protective equipment (PPE) : Wear nitrile gloves, safety goggles, and flame-resistant lab coats. Refer to H303+H313+H333 hazard codes for emergency response .